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Compound of Interest

Compound Name: 2-Methylbut-3-enoic acid

Cat. No.: B1661977 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical entities is

paramount. This document provides a concise technical summary of the molecular formula and

molecular weight of 2-Methylbut-3-enoic acid.

Molecular Formula and Weight
The molecular characteristics of 2-Methylbut-3-enoic acid have been determined and are

presented below. This data is essential for a variety of experimental and theoretical

applications, from stoichiometric calculations in synthetic chemistry to pharmacokinetic

modeling in drug discovery.

Property Value

Molecular Formula C5H8O2[1][2][3][4][5]

Molecular Weight 100.12 g/mol [2][3][4][5][6]

Alternate Citation for Molecular Weight 100.116 g/mol [1]

Alternate Citation for Molecular Weight 100.1158 g/mol [7]

The molecular formula, C5H8O2, indicates that each molecule of 2-Methylbut-3-enoic acid is

composed of five carbon atoms, eight hydrogen atoms, and two oxygen atoms.[1][2][3][4][5]

The molecular weight is a critical parameter for quantitative analysis and is consistently
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reported to be approximately 100.12 g/mol .[2][3][4][5][6] This value is derived from the sum of

the atomic weights of its constituent atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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